Cas no 1689-71-0 (Oxirane, 2,3-diphenyl-,(2R,3S)-rel-)

Oxirane, 2,3-diphenyl-,(2R,3S)-rel- Properties

Names and Identifiers

• Oxirane, 2,3-diphenyl-,(2R,3S)-rel-
• Oxirane, 2,3-diphenyl-, cis-
• Oxirane,cis-2,3-diphenyl-
• CIS-STILBENE OXIDE
• cis-2,3-diphenyloxirane
• (2R,3S)-2,3-Diphenyloxirane
• (2S,3R)-2,3-Diphenyloxirane
• meso-Stilbene oxide
• Bibenzyl, .alpha.,.alpha.'-epoxy-, cis-
• Bibenzyl, .α.,.α.'-epoxy-, cis-
• (R*,S*)-2,3-diphenyl oxirane
• [3H]-cis-Stilbene oxide
• cis-1,2-diphenyloxirane
• cis-C2H2O(C6H5)2
• cis-Stilbene oxide,cis-2,3-Diphenyloxirane
• Nsc133513
• cis-Stilbene oxide 97%
• trans-2,3-Diphenyloxirane
• LMPK13090030
• PD193348
• SCHEMBL1199563
• Q27121646
• UNII-GIX80CN6Z7
• AKOS015915950
• rel-(2R,3S)-2,3-Diphenyloxirane
• STILBENE CIS-EPOXIDE
• (2R, 3R)-2, 3-diphenyloxirane
• starbld0004681
• 1689-71-0
• NSC 133513
• CIS-1,2-DIPHENYLETHYLENE OXIDE
• NSC-133513
• cis-2 3-diphenyl oxirane
• cis-alpha,alpha'-epoxybibenzyl
• GIX80CN6Z7
• Stilbene oxide, cis-
• A,3
• STILBENE OXIDE, MESO-
• Rel-(2S,3S)-2,3-diphenyloxirane
• CCRIS 2080
• CHEBI:50004
• ARCJQKUWGAZPFX-OKILXGFUSA-N
• (2R,3R)-2
• OXIRANE, 2,3-DIPHENYL-, (2R,3S)-REL-
• 1439-07-2
• trans-Stilbene oxide
• Bibenzyl, alpha,alpha'-epoxy-, cis-
• A-Diphenyloxirane
• cis-Stilbene oxide, 97%
• (2R,3R)-2alpha,3beta-Diphenyloxirane
• Oxirane, 2,3-diphenyl-, cis-(9CI)
• (2R,3S)-2,3-diphenyloxirane
• cis-2,3-Diphenyloxirane
• cis-stilbeneoxide
• MESO-STILBENE OXIDE
• cis-Stilbene oxide
• +Expand

• MDL： MFCD00005122
• InChIKey： ARCJQKUWGAZPFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O/c1-3-7-11(8-4-1)13-14(15-13)12-9-5-2-6-10-12/h1-10,13-14H
• SMILES： O1C(C2=CC=CC=C2)C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 196.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.089
• Heavy Atom Count: 15
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 3.49920
• PSA: 12.53000
• Melting Point: 38-40 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Not determined
• Stability/Shelf Life: Stable, but may be air sensitive - store under nitrogen. Incompatible with acids, bases, oxidizing agents.
• Solubility: Not determined